1-(4-Bromo-3-fluorophenyl)-3-(2-chloroethyl)urea
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Description
1-(4-Bromo-3-fluorophenyl)-3-(2-chloroethyl)urea is a useful research compound. Its molecular formula is C9H9BrClFN2O and its molecular weight is 295.54. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure of Flufenoxuron
Jeon, Kang, Lee, & Kim (2014) explored the crystal structure of flufenoxuron, a benzoylurea pesticide, highlighting the dihedral angles between the central fluorobenzene ring and the terminal difluorophenyl and chlorophenyl ring systems. The study emphasizes the formation of R 2 2(8) inversion dimers that pack into loop chains along the a-axis direction by short F⋯F contacts and the linking of these chains by weak C—H⋯π and π–π interactions, resulting in a three-dimensional architecture.
Fixation of Atmospheric CO2 and Entrapment of Double Sulfate
Manna, Kayal, Samanta, & Das (2017) discuss a meta-phenylenediamine-based disubstituted bis-urea receptor L1 for fixing and efficiently capturing atmospheric CO2 as air-stable entrapment of an unprecedented {CO32--(H2O)2-CO32-} cluster within its tetrameric long straight pillar-like assembly. The study showcases the entrapment of water-free naked sulfate-sulfate double anion by cooperative binding of urea moieties inside the two pairs of the inversion-symmetric linear tetrameric barrel of L1 and its isomeric 4-bromo-3-methyl disubstituted bis-urea receptor L2.
Antifungal Activity of Oxadiazolo-s-triazine Derivatives
Mishra, Singh, & Wahab (2000) examined the antifungal activity of N(1)- and N(3)-(4-fluorophenyl) ureas and their cyclocondensation products with ethyl chloroformate and CS(2)/KOH to yield 2-aryl-6-(4-fluorophenyl)-1,3,4-oxadiazolo[3,2-a]-s-triazine-5,7-diones and their 5-thioxo-7-ones, comparing their fungitoxic action against A. niger and F. oxyporum with Dithane M-45.
Properties
IUPAC Name |
1-(4-bromo-3-fluorophenyl)-3-(2-chloroethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrClFN2O/c10-7-2-1-6(5-8(7)12)14-9(15)13-4-3-11/h1-2,5H,3-4H2,(H2,13,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIYFIIHRZZKMDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)NCCCl)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.53 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.